N-(3-amino-5-tert-butyl-2-methoxy-phenyl)-methanesulfonamide

• IUPAC Name: N-(3-amino-5-tert-butyl-2-methoxyphenyl)methanesulfonamide
• InChI: InChI=1S/C12H20N2O3S/c1-12(2,3)8-6-9(13)11(17-4)10(7-8)14-18(5,15)16/h6-7,14H,13H2,1-5H3
• InChI Key: XNPVTUDLRVNVLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)NS(=O)(=O)C)OC)N
• Molecular Formula: C12H20N2O3S
• Molecular Weight: 272.37 g/mol

Description

N-(3-amino-5-tert-butyl-2-methoxy-phenyl)-methanesulfonamide, commonly known as ABT-199, is a small molecule inhibitor of B-cell lymphoma 2 (BCL-2) protein. BCL-2 is an anti-apoptotic protein that plays a crucial role in the survival of cancer cells. ABT-199 selectively binds to BCL-2, leading to the induction of apoptosis in cancer cells.

Scientific Research Applications

Quantum-Chemical Calculations

Research on compounds similar to N-(3-amino-5-tert-butyl-2-methoxy-phenyl)-methanesulfonamide involves quantum-chemical calculations to determine their optimized state and predict free energy. The study by Yuan Xue, S. Shahab, Liu Zhenyu, and L. Padabed (2022) focuses on theoretical calculations applied to N-(3,5-di-tert-butyl-2-hydroxyphenyl) methanesulfonamide compounds, which is relevant for understanding the molecular orbitals involved in spectrum formation of similar compounds (Xue et al., 2022).

Synthesis of Protected β-Amino Acids

Another application involves the synthesis of protected β-amino acids. A study by A. J. Robinson and P. B. Wyatt (1993) describes the addition of a Reformatsky reagent to N-sulfonylimines derived by condensation with methanesulfonamide to produce protected β-amino acids (Robinson & Wyatt, 1993).

Synthesis of (Indol-3-yl)methanesulfonamide Derivatives

In another research, A. Korolev, A. Shchekotikhin, L. N. Lysenkova, and M. Preobrazhenskaya (2003) developed methods for synthesizing (indol-3-yl)methanesulfonamide and its derivatives, which is significant in pharmaceutical research (Korolev et al., 2003).

Nitrogen Source for Catalytic Reactions

Research by A V Gontcharov, H Liu, and K B Sharpless (1999) has demonstrated that the N-chloramine salt of tert-butylsulfonamide, a compound similar to this compound, can serve as an efficient nitrogen source for catalytic aminohydroxylation and aziridination of olefins (Gontcharov, Liu, & Sharpless, 1999).

Synthesis routes and methods I

Procedure details

To an oven dried 250 mL round bottom flask containing 5.0 g (25.73 mmol) 5-tert-butyl-2-methoxy-benzene-1,3-diamine, 150 mL DCM was added. The reaction mixture was cooled to 0° C. after which triethylamine (5.0 mL, 36.0 mmol) was added followed by the drop wise addition of methylsulfonyl chloride (1.99 mL, 25.7 mmol). The reaction was allowed to stir at 0° C. for 30 min. then warmed to room temperature stirring for an additional 2 h. The reaction mixture was poured over saturated solution of sodium bicarbonate (100 mL) and the layers separated. The aqueous layer was washed twice more with 50 mL dichloromethane and the combined organic layers were dried over magnesium sulfate and concentrated under vacuum to afford a crude oil that was purified by flash chromatography (silica gel, 1:1 EtOAc:Hex) to yield 6.1 g of the desired product (87%). Calculated mass=272. Observed mass=273

Synthesis routes and methods II

Procedure details

To a 5 L hydrogenator was charged the product from step (viii) above (209.4 g, 0.693 mol), methanol (1675 mL, 8 volumes) and 10% Pd/C (10.2 g). The vessel was purged with 3×N2 and 3×H2 and then stirred under 0.3447 MPa (50 psi) H2 until no further exotherm was observed, with HPLC indicating 96.35% product and 1.10% starting material. The reaction was diluted with THF (314 mL) and the catalyst was removed via vacuum filtration (Cuno filter), before being washed with THF (1000 mL). The solvents were concentrated to isolate a light brown solid, which was dried under vacuum at 40° C. overnight. Yield=167.0 g (88.5%). HPLC purity 96.7%. Purity >95% by 1H NMR.

Synthesis routes and methods III

Procedure details

50 g N-(3-amino-5-tert-butyl-2-methoxy-phenyl)-methanesulphonamid hydrochloride (J. Med. Chem. 2007, 50 (17), 4016-26) are suspended in 200 ml of water and 600 ml of ethyl acetate and sufficient 4 N sodium hydroxide solution is added with vigorous stirring to give a pH of 11. Then the phases are separated, the aqueous phase is extracted with ethyl acetate and the combined organic phases are dried on magnesium sulphate and evaporated down in vacuo. The solid thus obtained is further reacted directly.